Formamidine and cesium-based quasi-two-dimensional perovskites as photovoltaic absorbers†
Chemical Communications Pub Date: 2017-03-28 DOI: 10.1039/C7CC00921F
Abstract
Formamidine (FA) and cesium (Cs) cations were introduced into quasi-two-dimensional (2D) perovskites as B site cations. The unique crystalline growth of the resulting (n-C6H13NH3)2FAPb2I7, which promotes charge transport in photovoltaic solar cells, was confirmed, as was the stability of this material. The photovoltaic properties of (n-C6H13NH3)2FAPb2I7 were found to be superior to those of other homologous quasi-2D perovskite compounds.
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